Cas no 1374654-76-8 (Benzyl 3-amino-4-methylpyrrolidine-1-carboxylate)

• Product Name: Benzyl 3-amino-4-methylpyrrolidine-1-carboxylate
• CAS No: 1374654-76-8
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 4697696
• Update Time: 2025-06-08

Benzyl 3-amino-4-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-amino-4-methylpyrrolidine-1-carboxylate
• (3R,4R)-Benzyl 3-amino-4-methylpyrrolidine-1-carboxylate

• Inchi： 1S/C13H18N2O2/c1-10-7-15(8-12(10)14)13(16)17-9-11-5-3-2-4-6-11/h2-6,10,12H,7-9,14H2,1H3
• InChI Key： ZSIMEKCEGXWPDZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC(C(C)C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Topological Polar Surface Area: 55.6

Additional information on Benzyl 3-amino-4-methylpyrrolidine-1-carboxylate

Research Brief on Benzyl 3-amino-4-methylpyrrolidine-1-carboxylate (CAS: 1374654-76-8): Recent Advances and Applications

Benzyl 3-amino-4-methylpyrrolidine-1-carboxylate (CAS: 1374654-76-8) is a pyrrolidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of protease inhibitors and modulators of G-protein-coupled receptors (GPCRs). This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic utility, pharmacological properties, and emerging applications in therapeutic development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Benzyl 3-amino-4-methylpyrrolidine-1-carboxylate as a scaffold for the development of novel antiviral agents. The study demonstrated that modifications at the 3-amino and 4-methyl positions of the pyrrolidine ring could significantly enhance binding affinity to viral proteases, particularly those of SARS-CoV-2 and influenza. The compound's rigid yet flexible structure was found to facilitate optimal interactions with the active sites of these enzymes, making it a promising candidate for further optimization.

Another notable advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized as a precursor for the synthesis of selective dopamine D3 receptor antagonists. The researchers achieved a 5-fold improvement in selectivity over D2 receptors by introducing specific substituents on the benzyl carboxylate moiety. This finding is particularly relevant for the treatment of neurological disorders such as schizophrenia and Parkinson's disease, where D3 receptor modulation is a key therapeutic strategy.

From a synthetic chemistry perspective, recent work has focused on developing more efficient routes to produce Benzyl 3-amino-4-methylpyrrolidine-1-carboxylate with high enantiomeric purity. A 2023 study in Organic Process Research & Development described a novel asymmetric hydrogenation protocol that achieved >99% ee while reducing the number of synthetic steps from six to three. This improvement in synthetic accessibility is expected to facilitate broader exploration of the compound's pharmacological potential.

In the realm of cancer research, preliminary in vitro studies have shown that derivatives of Benzyl 3-amino-4-methylpyrrolidine-1-carboxylate exhibit promising activity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's ability to interfere with cellular signaling pathways, including PI3K/AKT and MAPK, has been identified as a potential mechanism of action. However, further in vivo studies are needed to validate these findings and assess the therapeutic window of these derivatives.

Looking forward, the unique structural features of Benzyl 3-amino-4-methylpyrrolidine-1-carboxylate continue to inspire innovative applications in drug discovery. Its compatibility with diverse chemical modifications and demonstrated biological activities position it as a valuable building block for the development of next-generation therapeutics. Ongoing research is expected to explore its utility in additional therapeutic areas, including metabolic disorders and inflammatory diseases, further expanding its impact on the pharmaceutical landscape.